Cas no 117411-09-3 (Coenzyme A, S-benzenepropanoate)

Coenzyme A, S-benzenepropanoate structure
117411-09-3 structure
Coenzyme A, S-benzenepropanoate
117411-09-3
C30H44N7O17P3S
899.693460000001
203914
3081660

Coenzyme A, S-benzenepropanoate Properties

Names and Identifiers

    • Coenzyme A,S-benzenepropanoate
    • phenylpropionyl-coenzyme A
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
    • Coenzyme A, phenylpropionyl-
    • Phenylpropionyl-coa
    • S-{(9R)-17-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-9,13,15-trihydroxy-10,10-dimethyl-13,15-dioxido-4,8-dioxo-12,14,16-trioxa-3,7-diaza-13,15-diphosphaheptadec-1-yl} 3-phenylpropanethioate (non-preferred name)
    • 3-phenylpropanoyl-CoA
    • Coenzyme A, S-benzenepropanoate
    • 3-phenylpropionyl-coenzyme A
    • dihydrocinnamoyl-CoA
    • 3-phenylpropionyl-CoA
    • dihydrocinnamoyl-coenzyme A
    • 117411-09-3
    • S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 3-phenylpropanethioate
    • 9-{5-O-[{[(3,4-Dihydroxy-4-{[3-hydroxy-3-({2-[(3-phenylpropanoyl)sulfanyl]ethyl}imino)propyl]imino}-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
    • DTXSID50922420
    • 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-{[3-oxo-3-({2-[(3-phenylpropanoyl)sulfanyl]ethyl}amino)propyl]amino}butyl]dihydrogen diphosphate}
    • Phenylpropionyl-coenzyme A
    • CHEBI:85675
    • 3-Phenylpropionyl CoA
    • C30H44N7O17P3S
    • Phenylpropionyl-CoA; (Acyl-CoA); [M+H]+;
    • SCHEMBL1490244
    • Q27158699
    • +Expand
    • HYSDRCZPYSOWME-UHFFFAOYSA-N
    • InChI=1S/C30H44N7O17P3S/c1-30(2,25(41)28(42)33-11-10-20(38)32-12-13-58-21(39)9-8-18-6-4-3-5-7-18)15-51-57(48,49)54-56(46,47)50-14-19-24(53-55(43,44)45)23(40)29(52-19)37-17-36-22-26(31)34-16-35-27(22)37/h3-7,16-17,19,23-25,29,40-41H,8-15H2,1-2H3,(H,32,38)(H,33,42)(H,46,47)(H,48,49)(H2,31,34,35)(H2,43,44,45)
    • O=C(CCNC(C(C(COP(OP(OCC1OC(N2C=NC3C(=NC=NC2=3)N)C(O)C1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)NCCSC(CCC1C=CC=CC=1)=O

Computed Properties

  • 899.173
  • 9
  • 22
  • 23
  • 899.173
  • 58
  • 1540
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • -3.8
  • 389Ų

Experimental Properties

  • 2.55930
  • 425.34000
  • 1.702
  • 1.76

Coenzyme A, S-benzenepropanoate Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1
Reference
Rational Control of Polyketide Extender Units by Structure-Based Engineering of a Crotonyl-CoA Carboxylase/Reductase in Antimycin Biosynthesis
By Zhang, Lihan et al, Angewandte Chemie, 2015, 54(45), 13462-13465

Synthetic Circuit 2

Reaction Conditions
1.1R:SOCl2, 3 h, reflux
2.1S:THF, 24 h, rt
3.1R:NaI, S:Me2CO, 24 h, rt
4.1R:NaOH, S:H2O, 24 h, rt, pH 9
4.2R:HCl, S:H2O, rt, pH 2
Reference
Synthesis of coenzyme A thioesters using methyl acyl phosphates in an aqueous medium
By Pal, Mohan and Bearne, Stephen L., Organic & Biomolecular Chemistry, 2014, 12(48), 9760-9763

Synthetic Circuit 3

Reaction Conditions
1.1R:SOCl2, S:CH2Cl2, overnight, reflux; reflux → rt
1.2S:CH2Cl2, overnight, rt
1.3R:Et3N, S:CH2Cl2, rt
2.1S:H2O, S:THF, overnight, rt, pH 8.5
3.1R:NaHCO3, C:Coenzyme II, reduced, S:H2O, 0.5 h, 30°C, pH 7
3.2R:Cl3CCO2H, S:H2O
Reference
Multiplexing of Combinatorial Chemistry in Antimycin Biosynthesis: Expansion of Molecular Diversity and Utility
By Yan, Yan et al, Angewandte Chemie, 2013, 52(47), 12308-12312

Synthetic Circuit 4

Reaction Conditions
1.1R:Et3N, S:CH2Cl2, 30 min, rt; 10 min, cooled
1.2R:ClCO2Et, 10 min, rt; 2 h, rt
1.3R:KHCO3, S:H2O, S:THF, pH 7.5; 30 min, rt, pH 8.0
1.4R:HClO4, S:H2O, pH 4.5
Reference
Synthesis and characterization of cis-4-decenoyl-CoA, 3-phenylpropionyl-CoA, and 2,6-dimethylheptanoyl-CoA
By Sobhi, Hany F. et al, Analytical Biochemistry, 2010, 401(1), 114-124

Coenzyme A, S-benzenepropanoate Raw materials

Coenzyme A, S-benzenepropanoate Preparation Products

Coenzyme A, S-benzenepropanoate Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:117411-09-3)
ZHAO JING LI
17558870519
sales02@chemsoon.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:117411-09-3)
TANG SI LEI
15026964105
2881489226@qq.com

Coenzyme A, S-benzenepropanoate Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://eng.biocuiyuan.com
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk